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Compound of Interest

Compound Name: Dimethyl 3-hydroxypentanedioate

CAS No.: 7250-55-7

Cat. No.: B030248 Get Quote

Dimethyl 3-hydroxypentanedioate, also known as Dimethyl 3-hydroxyglutarate (CAS No.

7250-55-7), is a key chemical intermediate with significant utility in organic synthesis and

pharmaceutical research. As an esterified derivative of 3-Hydroxyglutaric acid, it serves as a

valuable prochiral substrate in the synthesis of more complex molecules.[1] Its bifunctional

nature, possessing both hydroxyl and diester moieties, makes it a versatile building block.

However, these same functional groups are central to its stability profile. An in-depth

understanding of its degradation pathways and requisite storage conditions is paramount for

ensuring its integrity, purity, and performance in sensitive applications, thereby safeguarding

the validity and reproducibility of experimental outcomes. This guide provides a comprehensive

overview of the chemical stability, optimal storage conditions, and analytical methodologies for

assessing the integrity of Dimethyl 3-hydroxypentanedioate.

Section 1: Physicochemical Properties and Intrinsic
Stability
Dimethyl 3-hydroxypentanedioate is typically a clear, colorless to pale yellow oil.[2] While it is

chemically stable under standard ambient conditions such as room temperature, its molecular

structure contains functional groups prone to degradation under specific environmental

stresses. The primary points of vulnerability are the two methyl ester linkages and the

secondary hydroxyl group.

Key Physicochemical Data:
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Molecular Formula: C₇H₁₂O₅[1]

Molecular Weight: 176.17 g/mol [1]

Boiling Point: 139-140 °C at 8 mmHg[2]

Density: 1.192 g/mL at 25 °C[2]

Section 2: Potential Degradation Pathways
The degradation of Dimethyl 3-hydroxypentanedioate is primarily driven by hydrolysis and, to

a lesser extent, thermal decomposition and oxidation. Understanding these mechanisms is

critical for developing effective stabilization and storage strategies.

Hydrolytic Degradation
Hydrolysis, or "splitting with water," is the most significant degradation pathway for esters.[3] In

the presence of moisture, the ester groups of Dimethyl 3-hydroxypentanedioate can be

cleaved. This reaction is catalyzed by both acids and bases.[3]

Acid-Catalyzed Hydrolysis: This is the reverse of Fischer esterification.[3][4] The reaction is

initiated by the protonation of the carbonyl oxygen, making the carbonyl carbon more

electrophilic and susceptible to nucleophilic attack by water. The final products are 3-

hydroxypentanedioic acid and methanol.

Base-Catalyzed Hydrolysis (Saponification): This process is effectively irreversible and

typically proceeds faster than acid-catalyzed hydrolysis. A hydroxide ion directly attacks the

carbonyl carbon, leading to the formation of an alcohol (methanol) and a carboxylate salt.[3]

The presence of water is a prerequisite for this degradation pathway, making anhydrous

storage conditions essential.
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Caption: Hydrolytic degradation of Dimethyl 3-hydroxypentanedioate.

Thermal Decomposition
At elevated temperatures, esters can undergo thermal decomposition.[5] For β-hydroxy esters

specifically, pyrolysis can lead to the formation of a ketone and a new ester through a retro-

aldol type reaction mechanism.[6] In the case of Dimethyl 3-hydroxypentanedioate, heating

could potentially yield acetone and dimethyl malonate, although specific studies on this

compound are not prevalent. High temperatures can also promote dehydration or

decarboxylation reactions.[5]

Oxidative Degradation
The secondary alcohol group in the molecule is susceptible to oxidation. Strong oxidizing

agents can convert the hydroxyl group into a ketone, forming Dimethyl 3-oxopentanedioate.

This highlights the need to store the compound away from incompatible oxidizing materials.[7]

[8]

Section 3: Recommended Storage and Handling
Protocols
Proper storage and handling are crucial to maintain the purity and stability of Dimethyl 3-
hydroxypentanedioate. The primary goals are to protect the compound from moisture,

incompatible materials, and extreme temperatures.

Optimal Storage Conditions
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The following table summarizes the recommended storage conditions based on supplier safety

data sheets and chemical principles.
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Parameter Recommendation Rationale & Causality

Temperature

Short-term: Room

Temperature.[2] Long-term:

-20°C for up to 3 years (pure

form).[1]

Lower temperatures

significantly reduce the rates of

all potential degradation

reactions, including hydrolysis

and thermal decomposition.

-20°C is standard for long-term

preservation of sensitive

reagents.

Atmosphere

Store in a dry environment.[2]

[7][8] Use of an inert

atmosphere (e.g., Argon,

Nitrogen) is best practice.

Minimizes contact with

atmospheric moisture, which is

the primary reactant in the

hydrolytic degradation

pathway. An inert atmosphere

displaces both moisture and

oxygen.

Container
Keep in a tightly closed

container.[8][9]

Prevents the ingress of

atmospheric moisture and

other contaminants. Ensures

the integrity of the internal

atmosphere if an inert gas has

been used.

Light Exposure Store in a dark place.[9]

Although not the primary

degradation driver, photolytic

degradation can occur in some

organic molecules. Protection

from light is a standard

precautionary measure.

Incompatibilities

Store away from strong

oxidizing agents, reducing

agents, and bases.[8]

Prevents chemical reactions

that would degrade the

molecule. Oxidizing agents

target the hydroxyl group,

while bases strongly catalyze

ester hydrolysis.
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Safe Handling Procedures
Adherence to proper laboratory safety protocols is essential when working with Dimethyl 3-
hydroxypentanedioate.

Ventilation: Handle in a well-ventilated area or under a chemical fume hood to avoid

inhalation of any potential vapors.[7][8][9]

Personal Protective Equipment (PPE): Always wear appropriate protective gloves, safety

goggles, and a lab coat to prevent skin and eye contact.[7][9][10]

Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

[8][9] Prevent the generation of vapor or mist.[9]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[7][8]

Section 4: Experimental Workflow for Stability
Assessment
To empirically determine the stability of Dimethyl 3-hydroxypentanedioate under specific

conditions, a forced degradation (stress testing) study is the definitive approach. This involves

subjecting the compound to exaggerated storage conditions to accelerate degradation and

identify potential degradants.

Protocol for Forced Degradation Study
Objective: To identify the degradation products and degradation kinetics of Dimethyl 3-
hydroxypentanedioate under hydrolytic, oxidative, and thermal stress.

Methodology:

Stock Solution Preparation: Prepare an accurate stock solution of Dimethyl 3-
hydroxypentanedioate in a suitable solvent (e.g., acetonitrile or methanol).

Stress Conditions Setup:
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Acid Hydrolysis: Treat the stock solution with 0.1 M HCl and incubate at a controlled

temperature (e.g., 60°C).

Base Hydrolysis: Treat the stock solution with 0.1 M NaOH and incubate at room

temperature (this reaction is often rapid).

Oxidative Degradation: Treat the stock solution with 3% H₂O₂ and incubate at a controlled

temperature.

Thermal Degradation: Incubate the stock solution (and a solid sample) at an elevated

temperature (e.g., 80°C).

Time-Point Sampling: Withdraw aliquots from each stress condition at predetermined time

intervals (e.g., 0, 2, 4, 8, 24 hours).

Sample Quenching: Neutralize the acid and base samples immediately upon collection to

halt the degradation reaction. Dilute all samples to a suitable concentration for analysis.

Analytical Method: Analyze the "time zero" and stressed samples using a validated stability-

indicating analytical method.

Technique: Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance

Liquid Chromatography (HPLC) with UV or MS detection are suitable. GC-MS is

particularly effective for volatile esters and their degradation products.[11][12][13]

Analysis: Compare the chromatograms of the stressed samples to the control (time zero)

sample. Identify and quantify the parent compound and any new peaks corresponding to

degradation products.
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Caption: Experimental workflow for a forced degradation study.
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Conclusion
Dimethyl 3-hydroxypentanedioate is a fundamentally stable compound when managed

correctly. Its primary vulnerability is hydrolytic cleavage of the ester bonds, a process

accelerated by acid, base, and elevated temperatures. Secondary degradation pathways

include thermal decomposition and oxidation of the alcohol moiety. By adhering to the storage

protocols outlined in this guide—specifically, maintaining cold, dry, and inert conditions in a

tightly sealed container away from incompatible materials—researchers can ensure the long-

term integrity of this valuable reagent. The implementation of systematic stability studies

provides the ultimate assurance of quality and is a cornerstone of robust scientific and drug

development endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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